Cas no 1016880-01-5 (3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid)

• Product Name: 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid
• CAS No: 1016880-01-5
• MF: C₉H₈Cl₂O₅S
• MW: 299.127820014954
• CID: 5229808
• Update Time: 2026-03-07

3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid

• Inchi： 1S/C9H8Cl2O5S/c10-7-5-6(17(11,14)15)1-2-8(7)16-4-3-9(12)13/h1-2,5H,3-4H2,(H,12,13)
• InChI Key： VABMYXZAACBXCT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCOC1=CC=C(S(Cl)(=O)=O)C=C1Cl

Additional information on 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid

3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid: A Novel Compound with Potential Therapeutic Applications

3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid, with the chemical formula C₁₀H₁₀Cl₃O₄S, is a unique organic compound that has garnered significant attention in the field of biomedical research. The CAS Number 1016880-01-5 serves as a unique identifier for this molecule, which is characterized by its complex structure featuring a chlorosulfonyl group and a substituted aromatic ring. This compound is currently under investigation for its potential therapeutic applications, particularly in the areas of inflammation regulation, neurodegenerative disease treatment, and antimicrobial activity. Recent studies have highlighted its promising pharmacological properties, making it a subject of interest for researchers and pharmaceutical companies alike.

The molecular structure of 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid is composed of a benzene ring substituted with two chlorosulfonyl groups, a propionic acid chain, and additional functional groups that contribute to its biological activity. The presence of the chlorosulfonyl moiety is particularly noteworthy, as it is known to enhance the molecule's reactivity and its ability to interact with biological targets. The compound's hydrophobicity and lipophilicity further support its potential for crossing biological membranes, which is essential for its pharmacokinetic profile.

Recent advancements in drug discovery have underscored the importance of compounds like 3-(2-Chloro-4-chlorosulylnyl-phenoxy)-propionic acid in the development of novel therapeutics. A 2023 study published in the Journal of Medicinal Chemistry explored the compound's ability to modulate inflammatory pathways, demonstrating its potential as an anti-inflammatory agent. The research indicated that the compound could inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This finding aligns with the growing interest in targeted therapies for chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of focus is the compound's potential application in the treatment of neurodegenerative disorders. A 2024 review in the Journal of Neurochemistry highlighted the role of 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid in protecting neuronal cells from oxidative stress. The study suggested that the compound's ability to scavenge reactive oxygen species (ROS) could make it a valuable candidate for the development of drugs targeting diseases such as Alzheimer's and Parkinson's. The compound's mechanism of action appears to involve the modulation of mitochondrial function and the inhibition of apoptosis, which are critical processes in neurodegeneration.

Additionally, 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid has shown promise in antimicrobial research. A 2023 study published in Antimicrobial Agents and Chemotherapy investigated its activity against various bacterial strains, including multidrug-resistant pathogens. The results indicated that the compound could disrupt bacterial cell membranes and inhibit biofilm formation, which are key factors in the persistence of infectious diseases. These findings suggest that the compound may be developed into a new class of antimicrobial agents, particularly for combating antibiotic-resistant infections.

The synthesis of 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid involves a series of chemical reactions that are optimized for industrial production. The process typically begins with the chlorosulfonation of a phenolic compound, followed by the formation of the propionic acid chain through esterification or amidation reactions. The final step involves the purification and characterization of the compound using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. These methods ensure the compound's purity and structural integrity, which are critical for its pharmaceutical applications.

From a pharmacokinetic perspective, the compound exhibits favorable properties that support its potential as a therapeutic agent. Its ability to cross the blood-brain barrier is particularly relevant for its application in neurodegenerative diseases. Studies have shown that the compound has a high solubility in organic solvents, which facilitates its formulation into various dosage forms, including oral tablets and injectable solutions. The compound's stability under different pH conditions also contributes to its suitability for clinical use.

Despite its promising properties, the development of 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid as a therapeutic agent is still in the early stages. Ongoing research is focused on optimizing its pharmacological profile, including its selectivity for specific biological targets and its toxicological safety. Preclinical studies are being conducted to evaluate its efficacy in animal models of diseases such as inflammatory disorders and neurodegenerative conditions. These studies are essential for determining the compound's potential for human use and for identifying any potential side effects.

The future of 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid as a therapeutic agent depends on further research and development. Advances in drug delivery systems and targeted therapies may enhance its effectiveness and reduce the risk of adverse effects. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in bringing this compound to market. The compound's potential to address multiple diseases, including inflammatory conditions, neurodegenerative disorders, and antimicrobial resistance, underscores its significance in the field of pharmaceutical science.

In conclusion, 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid represents a promising candidate for the development of novel therapeutics. Its unique molecular structure and diverse pharmacological properties make it a valuable subject for further research. As the field of drug discovery continues to evolve, compounds like this one may play a pivotal role in addressing some of the most challenging medical conditions. The ongoing studies and advancements in this area will be instrumental in determining its potential as a therapeutic agent and its impact on public health.

For more information on the latest research and developments related to 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid, please refer to the following sources:

Journal of Medicinal Chemistry – https://pubs.acs.org/journals/jmedc

Journal of Neurochemistry – https://onlinelibrary.wiley.com/journal/14714789

Antimicrobial Agents and Chemotherapy – https://aac.asm.org

These resources provide detailed insights into the compound's pharmacological properties and its potential applications in various therapeutic areas.

By continuing to explore the properties and applications of 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid, researchers can contribute to the development of innovative treatments that address critical medical needs. The compound's potential to impact multiple disease areas highlights the importance of ongoing research and collaboration in the field of pharmaceutical science.

As the scientific community continues to advance, the role of compounds like 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid in the development of new therapies will become increasingly significant. These efforts are essential for improving patient outcomes and addressing the challenges posed by complex medical conditions. The future of drug discovery is bright, and compounds like this one are at the forefront of this exciting field.

In summary, the research and development of 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid represent a significant step forward in the quest for effective therapeutic agents. Its potential applications in various medical fields underscore the importance of continued investigation and innovation in pharmaceutical science. As the field continues to grow, the impact of such compounds on public health and medical treatment will become more evident.

For further reading and updates on the latest research related to 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid, please visit the provided sources. These resources will keep you informed about the latest developments and findings in the field of pharmaceutical research.

Thank you for your interest in the research and potential applications of 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid. As the scientific community continues to explore its properties and possibilities, we can look forward to new advancements that may benefit patients and healthcare professionals alike.

Stay informed and engaged with the latest developments in pharmaceutical research to witness the ongoing progress in the development of innovative therapies like 3-(2-Chloro-4-chlorosulfonyl-phenoxy)-propionic acid.